molecular formula C13H9ClN2S B8501094 2-Cyano-3-(3-chlorophenylthiomethyl)pyridine CAS No. 126570-66-9

2-Cyano-3-(3-chlorophenylthiomethyl)pyridine

Cat. No.: B8501094
CAS No.: 126570-66-9
M. Wt: 260.74 g/mol
InChI Key: NUDWKSIYWTZGSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyano-3-(3-chlorophenylthiomethyl)pyridine is a useful research compound. Its molecular formula is C13H9ClN2S and its molecular weight is 260.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

126570-66-9

Molecular Formula

C13H9ClN2S

Molecular Weight

260.74 g/mol

IUPAC Name

3-[(3-chlorophenyl)sulfanylmethyl]pyridine-2-carbonitrile

InChI

InChI=1S/C13H9ClN2S/c14-11-4-1-5-12(7-11)17-9-10-3-2-6-16-13(10)8-15/h1-7H,9H2

InChI Key

NUDWKSIYWTZGSN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)SCC2=C(N=CC=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred, cloudy solution of sodium methoxide (14.7 g, 0.27 mol) in methanol (450 mL), contained in a water bath, add a solution of 3-chlorothiophenol (39.5 g, 0.27 mol) in methanol (95 mL). To the resultant solution add a solution of 2-cyano-3-(bromomethyl)pyridine (48.9 g, 0.25 mol) in methanol (195 mL), and stir the reaction mixture at room temperature for 1 h. Concentrate the reaction mixture under reduced pressure, add 500 mL of ether to the residue, stir, and filter to remove the sodium bromide. Evaporate ether under reduced pressure to obtain the title compound as an amber oil, which may be used without further purification.
Name
sodium methoxide
Quantity
14.7 g
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step One
Quantity
39.5 g
Type
reactant
Reaction Step Two
Quantity
95 mL
Type
solvent
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
48.9 g
Type
reactant
Reaction Step Three
Quantity
195 mL
Type
solvent
Reaction Step Three

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